1-(6-cyclopropylpyridazin-3-yl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide

• IUPAC Name: 1-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H22N4OS/c23-18(19-12-15-2-1-11-24-15)14-7-9-22(10-8-14)17-6-5-16(20-21-17)13-3-4-13/h1-2,5-6,11,13-14H,3-4,7-10,12H2,(H,19,23)
• InChI Key: CZMCTWCUYYFYPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(C=C2)N3CCC(CC3)C(=O)NCC4=CC=CS4
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

1-(6-cyclopropylpyridazin-3-yl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H22N4OS and its molecular weight is 342.46. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis and CGRP Receptor Inhibition

The development of an enantioselective process for preparing CGRP receptor inhibitors highlights the importance of stereoselective synthesis in drug development. Such processes ensure the creation of compounds with the desired physiological activity while minimizing undesired effects. This approach is crucial for developing medications targeting the calcitonin gene-related peptide (CGRP) receptor, a significant target for migraine treatments (Cann et al., 2012).

Mannich Reaction in Heterocycle Synthesis

The Mannich reaction's role in synthesizing N,S-containing heterocycles exemplifies the synthetic versatility of incorporating nitrogen and sulfur atoms into complex organic frameworks. This methodology is essential for creating compounds with potential therapeutic applications, showcasing the importance of synthetic organic chemistry in drug discovery (Dotsenko et al., 2012).

Soluble Epoxide Hydrolase Inhibition

The discovery of soluble epoxide hydrolase inhibitors based on the piperidine-4-carboxamide scaffold underlines the critical role of enzyme inhibition in therapeutic interventions. Such studies demonstrate the potential of structurally related compounds in managing diseases through targeted enzymatic pathways (Thalji et al., 2013).

Cardiotonic Activity through Chemical Modification

Exploration of the structure-activity relationships in compounds designed as cardiotonic agents emphasizes the importance of chemical modification for therapeutic efficacy. This research illustrates how altering specific structural elements can significantly impact a compound's physiological activity, a fundamental concept in medicinal chemistry (Nate et al., 1987).